Cas no 3440-30-0 (Methyl 3-(ethylamino)propanoate)

Methyl 3-(ethylamino)propanoate Chemical and Physical Properties
Names and Identifiers
-
- b-Alanine, N-ethyl-, methyl ester
- Methyl 3-(Ethylamino)propanoate
- 3-ethylamino-propionic acid methyl ester
- A-alaninate
- EINECS 222-347-9
- methyl 3-ethylaminopropionate
- methyl n-ethyl-
- Methyl N-ethyl-beta-alaninate
- Methyl3-(Ethylamino)propanoate
- N-Ethyl-beta-alanine methyl ester
- KDGSVMQRTUAIDO-UHFFFAOYSA-N
- 6995AJ
- TRA0003653
- SY019881
- DTXSID90187975
- AS-32003
- MFCD09035843
- AKOS009074934
- A874992
- CS-0208215
- NS00029657
- 3440-30-0
- EN300-51182
- AMY20543
- SCHEMBL939543
- DB-370776
- Methyl 3-(ethylamino)propanoate
-
- MDL: MFCD09035843
- Inchi: 1S/C6H13NO2/c1-3-7-5-4-6(8)9-2/h7H,3-5H2,1-2H3
- InChI Key: KDGSVMQRTUAIDO-UHFFFAOYSA-N
- SMILES: O(C([H])([H])[H])C(C([H])([H])C([H])([H])N([H])C([H])([H])C([H])([H])[H])=O
Computed Properties
- Exact Mass: 131.09500
- Monoisotopic Mass: 131.094629
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 83.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
- XLogP3: 0
Experimental Properties
- Density: 0.937
- Boiling Point: 173.5°Cat760mmHg
- Flash Point: 58.7°C
- Refractive Index: 1.417
- PSA: 38.33000
- LogP: 0.54990
Methyl 3-(ethylamino)propanoate Security Information
Methyl 3-(ethylamino)propanoate Customs Data
- HS CODE:2922499990
- Customs Data:
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
Methyl 3-(ethylamino)propanoate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M81530-10g |
Methyl 3-(ethylamino)propanoate |
3440-30-0 | 10g |
¥5929.0 | 2021-09-08 | ||
Enamine | EN300-51182-0.25g |
methyl 3-(ethylamino)propanoate |
3440-30-0 | 93% | 0.25g |
$62.0 | 2023-02-10 | |
Enamine | EN300-51182-0.5g |
methyl 3-(ethylamino)propanoate |
3440-30-0 | 93% | 0.5g |
$99.0 | 2023-02-10 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M81530-25g |
Methyl 3-(ethylamino)propanoate |
3440-30-0 | 25g |
¥8259.0 | 2021-09-08 | ||
TRC | M220033-100mg |
Methyl 3-(Ethylamino)propanoate |
3440-30-0 | 100mg |
$ 65.00 | 2022-06-04 | ||
Chemenu | CM315528-5g |
methyl 3-(ethylamino)propanoate |
3440-30-0 | 95% | 5g |
$320 | 2022-06-11 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M81530-100g |
Methyl 3-(ethylamino)propanoate |
3440-30-0 | 100g |
¥18759.0 | 2021-09-08 | ||
Apollo Scientific | OR927277-1g |
Methyl 3-(ethylamino)propanoate |
3440-30-0 | 97% | 1g |
£65.00 | 2025-02-20 | |
eNovation Chemicals LLC | D692327-10g |
Methyl 3-(Ethylamino)propanoate |
3440-30-0 | >97% | 10g |
$470 | 2024-07-20 | |
Enamine | EN300-51182-0.1g |
methyl 3-(ethylamino)propanoate |
3440-30-0 | 93% | 0.1g |
$44.0 | 2023-02-10 |
Methyl 3-(ethylamino)propanoate Related Literature
-
Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
-
Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
-
Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
-
Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
-
Lihong Zhang,Wang Sun,Chunming Xu,Rongzheng Ren,Xiaoxia Yang,Jinshuo Qiao,Zhenhua Wang,Kening Sun J. Mater. Chem. A, 2020,8, 14091-14098
Additional information on Methyl 3-(ethylamino)propanoate
Recent Advances in the Application of Methyl 3-(ethylamino)propanoate (CAS: 3440-30-0) in Chemical Biology and Pharmaceutical Research
Methyl 3-(ethylamino)propanoate (CAS: 3440-30-0) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its ethylamino and propanoate functional groups, serves as a valuable intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders, cancer, and infectious diseases. The compound's unique structural features make it an attractive scaffold for medicinal chemistry optimization, enabling researchers to fine-tune pharmacokinetic and pharmacodynamic properties.
In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the utility of Methyl 3-(ethylamino)propanoate as a key building block for the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. The study highlighted the compound's ability to enhance blood-brain barrier penetration while maintaining high receptor affinity, addressing a longstanding challenge in central nervous system drug development. Structural modifications at the ethylamino group were shown to significantly influence binding kinetics, opening new avenues for the design of next-generation anxiolytics and anticonvulsants.
Another significant advancement was reported in ACS Chemical Biology (2024), where Methyl 3-(ethylamino)propanoate was incorporated into a novel class of proteolysis-targeting chimeras (PROTACs). These bifunctional molecules leverage the compound's ester moiety to improve cellular permeability and its amino group for target protein engagement. The research team successfully developed PROTACs with enhanced degradation efficiency against oncogenic proteins, demonstrating the compound's potential in targeted cancer therapy. Importantly, the study provided structural insights into how the ethylamino-propanoate linker affects ternary complex formation and degradation kinetics.
Recent pharmacological investigations have also revealed interesting properties of Methyl 3-(ethylamino)propanoate derivatives as antimicrobial agents. A Nature Communications publication (2024) detailed the development of quorum-sensing inhibitors based on this scaffold, showing remarkable efficacy against multidrug-resistant Pseudomonas aeruginosa biofilms. The ester functionality was found to be crucial for membrane penetration, while the ethylamino group contributed to specific interactions with bacterial signaling proteins. These findings suggest promising applications in combating antibiotic resistance, a growing global health concern.
From a synthetic chemistry perspective, innovative methodologies have emerged for the efficient production and modification of Methyl 3-(ethylamino)propanoate. A Green Chemistry (2023) report described an enzymatic route for its asymmetric synthesis, achieving excellent enantioselectivity and yield. This environmentally friendly approach addresses previous limitations in stereochemical control and aligns with the pharmaceutical industry's increasing emphasis on sustainable manufacturing practices. The development of such synthetic strategies has accelerated structure-activity relationship studies and enabled the exploration of previously inaccessible chemical space.
Looking forward, Methyl 3-(ethylamino)propanoate continues to show promise across multiple research fronts. Current investigations are exploring its application in mRNA delivery systems, where its amphiphilic character may facilitate endosomal escape. Preliminary results presented at recent conferences suggest that derivatives of this compound could overcome key limitations in nucleic acid therapeutics. As research progresses, we anticipate further discoveries that will expand the utility of this versatile molecule in addressing unmet medical needs and advancing chemical biology tools.
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